Cas no 1804778-21-9 (2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1804778-21-9
• MF: C₉H₅F₄IN₂O
• MW: 360.046888113022
• CID: 4813609
• Update Time: 2025-06-13

2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H5F4IN2O/c10-4-6-8(17-9(11,12)13)5(1-2-15)3-7(14)16-6/h3H,1,4H2
• InChI Key： GTOMGLRZHVRJSW-UHFFFAOYSA-N
• SMILES： IC1=CC(CC#N)=C(C(CF)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9

Additional information on 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile

Introduction to 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804778-21-9)

2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1804778-21-9, represents a sophisticated molecular architecture that combines fluorine, iodine, and trifluoromethoxy functional groups on a pyridine backbone. The presence of these electron-withdrawing and electron-donating groups makes it a versatile intermediate for synthesizing a wide range of biologically active molecules.

The compound's structure is particularly intriguing due to the combination of a fluoromethyl group, which is known for its ability to enhance metabolic stability and binding affinity in drug candidates, with an iodo substituent that facilitates further functionalization via cross-coupling reactions. Additionally, the trifluoromethoxy group contributes to lipophilicity and metabolic resistance, making it an attractive building block for drug discovery efforts.

In recent years, the pharmaceutical industry has increasingly focused on the development of small-molecule inhibitors targeting complex biological pathways. 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile has emerged as a key intermediate in the synthesis of novel therapeutics, particularly in the areas of oncology and central nervous system disorders. Its unique structural features allow for the rapid assembly of diverse pharmacophores, enabling medicinal chemists to explore new chemical spaces with potential therapeutic applications.

One of the most compelling aspects of this compound is its utility in transition-metal-catalyzed cross-coupling reactions. The iodo substituent serves as an excellent handle for palladium-catalyzed coupling with various nucleophiles, including boronic acids, stannanes, and organometallic reagents. This capability has been leveraged in the synthesis of complex heterocyclic frameworks, which are prevalent in many approved drugs. For instance, recent studies have demonstrated its use in constructing novel pyridine-based scaffolds that exhibit potent activity against kinases and other enzyme targets.

The influence of fluorine-containing moieties on drug efficacy cannot be overstated. The fluoromethyl group in this compound can modulate pharmacokinetic properties such as bioavailability and half-life, while also enhancing binding interactions at the target site. Furthermore, the trifluoromethoxy group is well-documented for its ability to improve metabolic stability by resisting oxidative degradation. These attributes make 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile an invaluable asset in the quest for next-generation pharmaceuticals.

Recent advancements in synthetic methodologies have further expanded the utility of this intermediate. For example, photoredox catalysis has been employed to achieve selective functionalization at the pyridine core, allowing for the introduction of additional substituents with precision. Such techniques have enabled the preparation of congener libraries that can be screened for biological activity using high-throughput screening (HTS) platforms. This approach has been instrumental in identifying lead compounds with promising therapeutic profiles.

The compound's relevance extends beyond pharmaceuticals into the agrochemical sector. Pyridine derivatives are widely used as key components in pesticides and herbicides due to their ability to interact with biological targets in pests and weeds. The unique combination of functional groups in 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile makes it a valuable precursor for developing novel agrochemicals with improved efficacy and environmental safety.

In conclusion, 2-(Fluoromethyl)-6-iodo-3-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804778-21-9) represents a cornerstone molecule in modern synthetic chemistry. Its structural features and reactivity profile have positioned it as a critical building block for diverse applications in drug discovery and agrochemical development. As research continues to uncover new synthetic strategies and biological targets, this compound is poised to play an even greater role in shaping the future of medicinal chemistry.